Cas no 2411270-33-0 (2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide)

• Product Name: 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide
• CAS No: 2411270-33-0
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• CID: 6596095
• PubChem ID: 146094476
• Update Time: 2025-06-08

2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide
• EN300-26577314
• 2-Chloro-N-[(4-methoxypyrimidin-2-yl)methyl]acetamide
• 2411270-33-0
• Z3766263378

• Inchi： 1S/C8H10ClN3O2/c1-14-8-2-3-10-6(12-8)5-11-7(13)4-9/h2-3H,4-5H2,1H3,(H,11,13)
• InChI Key： NPTBERASGLQEGU-UHFFFAOYSA-N
• SMILES： ClCC(NCC1N=CC=C(N=1)OC)=O

Computed Properties

• Exact Mass: 215.0461543g/mol
• Monoisotopic Mass: 215.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide

Professional Introduction to Compound with CAS No. 2411270-33-0 and Product Name: 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide

The compound with CAS No. 2411270-33-0 and the product name 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a chloro group and a 4-methoxypyrimidin-2-yl moiety in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing pyrimidine derivatives. Pyrimidine-based molecules are widely recognized for their biological activity and have been extensively studied for their roles in various therapeutic applications, including antiviral, anticancer, and anti-inflammatory treatments. The compound in question, 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide, is no exception. Its structural features make it an attractive candidate for further investigation into novel drug candidates.

The chloro substituent on the acetamide portion of the molecule enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly useful in multi-step synthetic pathways where precise control over functional group transformations is essential. Additionally, the 4-methoxypyrimidin-2-yl group introduces a bioisosteric element that can mimic other heterocyclic systems, thereby expanding the potential pharmacological profiles of the compound. Such structural motifs are often employed in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and target binding affinity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify promising candidates for further experimental validation. The compound 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide has been subjected to several computational analyses to assess its potential interactions with biological targets. These studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways, warranting further exploration.

In vitro studies have begun to uncover the mechanistic aspects of this compound's interactions with biological systems. Initial experiments have shown that it can modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical players in cellular signaling cascades. The ability to influence these pathways holds promise for developing treatments against various chronic diseases, including cancer and neurodegenerative disorders. Moreover, the compound's stability under physiological conditions makes it a suitable candidate for formulation into drug products.

The synthesis of 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide involves a series of well-established chemical reactions, including chlorination and nucleophilic substitution. The use of advanced synthetic methodologies ensures high yields and purity, which are crucial for pharmaceutical applications. Researchers have also explored greener alternatives to traditional synthetic routes, aiming to minimize environmental impact while maintaining efficiency. These efforts align with the growing emphasis on sustainable chemistry practices within the industry.

As interest in personalized medicine continues to rise, compounds like 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide are being evaluated for their potential use in targeted therapies. By understanding how individual genetic variations influence drug responses, clinicians can tailor treatments to maximize efficacy while minimizing side effects. The structural diversity offered by this compound allows for modifications that could enhance its specificity for particular patient populations.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. Companies involved in pharmaceutical research must navigate complex approval processes before bringing new compounds to market. However, the promising preclinical data surrounding 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide may position it as a strong contender for future clinical trials if additional studies confirm its therapeutic potential.

Collaborations between academic institutions and pharmaceutical firms are increasingly common in the pursuit of novel therapeutics. These partnerships facilitate knowledge exchange and accelerate the translation of laboratory discoveries into clinical applications. The research on compounds like 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide exemplifies this synergy, as interdisciplinary teams work together to address unmet medical needs.

Looking ahead, the continued exploration of 2-chloro-N-(4-methoxypyrimidin-2-yl)methylacetamide holds significant promise for advancing therapeutic strategies across multiple disease areas. As our understanding of molecular interactions deepens through innovative technologies such as CRISPR gene editing and high-throughput screening platforms，the potential applications for this compound are likely to expand further。